SB 277011A dihydrochloride
Overview
Description
SB 277011A dihydrochloride is a selective dopamine D3 receptor antagonist . It has a high affinity for the hD3 receptor . It is brain-penetrant and has 100-fold selectivity over the hD2 receptor and over 66 other receptors, enzymes, and ion channels .
Synthesis Analysis
The chemical name of SB 277011A dihydrochloride is N - [ trans -4- [2- (6-Cyano-3,4-dihydro-2 (1 H )-isoquinolinyl)ethyl]cyclohexyl]-4-quinolinecarboxamide dihydrochloride . The synthesis of this compound has been described in the literature .Molecular Structure Analysis
The molecular weight of SB 277011A dihydrochloride is 511.49 . Its molecular formula is C28H30N4O.2HCl .Chemical Reactions Analysis
SB 277011A dihydrochloride is selective for the D3 receptor over certain serotonergic and cholinergic receptors at doses up to 56.0 mg/kg . It also reverses the effects of quinelorane in the nucleus accumbens, but does not reverse the effects of quinelorane in the striatum at 93 mg/kg in rats .Physical And Chemical Properties Analysis
SB 277011A dihydrochloride is soluble to 50 mM in DMSO .Scientific Research Applications
Neuropharmacology
In neuropharmacology, SB 277011A dihydrochloride has been used as a dopamine D3 receptor-selective antagonist in rats to test its effect on 4-propyl-9-hydroxynaphthoxazine ([3H]- (+)-PHNO) radiotracer in cerebellum L9/10 and striatum .
Schizophrenia Research
SB 277011A dihydrochloride has shown potential benefits in animal models of schizophrenia . By selectively blocking the D3 receptors, it may help to alleviate some of the symptoms associated with this mental disorder.
Parkinson’s Disease Research
Similarly, SB 277011A dihydrochloride has been used in research related to Parkinson’s disease . The compound’s ability to selectively antagonize D3 receptors could potentially be beneficial in managing the symptoms of this neurodegenerative disorder.
Drug Development
Due to its selective antagonism of D3 receptors, SB 277011A dihydrochloride is a valuable tool in drug development . Its high oral bioavailability and ability to enter the central nervous system make it a promising candidate for the development of new therapeutic agents .
Biochemical Research
In biochemical research, SB 277011A dihydrochloride’s properties make it useful for studying the biochemical pathways involving dopamine D3 receptors . Its high affinity and selectivity for these receptors allow for precise investigations into their role in various biological processes.
Mechanism of Action
Target of Action
SB 277011A dihydrochloride is a potent, selective, orally bioavailable, and brain-penetrant dopamine D3 receptor antagonist . The primary target of SB 277011A dihydrochloride is the dopamine D3 receptor, with pKi values of 8.0 for D3 . It exhibits over 100-fold selectivity over D2 receptors .
Mode of Action
SB 277011A dihydrochloride interacts with its target, the dopamine D3 receptor, by binding to it and acting as an antagonist . This means it blocks the action of dopamine at the D3 receptor, preventing the typical physiological responses that would occur upon dopamine binding.
Result of Action
SB 277011A dihydrochloride’s antagonistic action on the dopamine D3 receptor has been associated with a decrease in drug-seeking behavior . It has been found to inhibit cocaine-seeking behavior and cocaine-enhanced brain stimulation reward in rats . This suggests that it may have potential therapeutic applications in the treatment of addiction.
Safety and Hazards
properties
IUPAC Name |
N-[4-[2-(6-cyano-3,4-dihydro-1H-isoquinolin-2-yl)ethyl]cyclohexyl]quinoline-4-carboxamide;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H30N4O.2ClH/c29-18-21-5-8-23-19-32(16-13-22(23)17-21)15-12-20-6-9-24(10-7-20)31-28(33)26-11-14-30-27-4-2-1-3-25(26)27;;/h1-5,8,11,14,17,20,24H,6-7,9-10,12-13,15-16,19H2,(H,31,33);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HEZIOTGUXSPDAK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1CCN2CCC3=C(C2)C=CC(=C3)C#N)NC(=O)C4=CC=NC5=CC=CC=C45.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H32Cl2N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
511.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
SB 277011A dihydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2R)-2-[[[3-(4-Morpholinylmethyl)-2H-1-benzopyran-8-yl]oxy]methyl]morpholine dimethanesulfonate](/img/structure/B560222.png)
